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Compound of Interest

Compound Name: PQ 69

Cat. No.: B610179

Introduction

Polyquaternium-69 is a cationic polymer known for its film-forming properties, which contribute
to hair styling, hold, and frizz control.[1][2][3] An additional key benefit of this polymer is its
ability to enhance the natural shine and luster of hair.[4][5] This document provides a detailed
protocol for evaluating the shine-enhancing effects of Polyquaternium-69 on hair tresses. The
protocol outlines both instrumental and sensory analysis methods to provide a comprehensive
assessment suitable for research, product development, and claim substantiation.

The methodologies described herein are designed to be conducted in a controlled laboratory
setting to ensure reproducibility and accuracy of the results. These protocols are intended for
researchers, scientists, and formulation chemists in the personal care industry.

Materials and Methods
Materials

e Polyquaternium-69
e Deionized Water
e Carbomer 940

 Triethanolamine (TEA)
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e Propylene Glycol

¢ Phenoxyethanol (as a preservative)

o Standard natural brown human hair tresses (virgin, untreated)

e Sodium Lauryl Sulfate (SLS) solution (10% for hair tress washing)

e Glossymeter (e.g., Novo-Gloss Trio)

» Digital Image Analysis System with polarized light (e.g., SAMBA Hair System)
» Controlled lighting environment for sensory evaluation

o Laboratory glassware, magnetic stirrer, and pH meter

Formulation

A simple hair gel formulation will be used to evaluate the performance of Polyquaternium-69. A
base gel formulation (Control) and a test formulation containing Polyquaternium-69 will be
prepared.

Table 1: Formulation Composition

Ingredient Control Formulation (% w/w)  Test Formulation (% w/w)
Polyquaternium-69 0.00 2.00

Carbomer 940 0.50 0.50

Deionized Water g.s. to 100 g.s. to 100
Triethanolamine 0.50 0.50

Propylene Glycol 2.00 2.00

Phenoxyethanol 0.50 0.50

Experimental Protocols
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Hair Tress Preparation

e Source at least 10 standard, medium-brown, virgin human hair tresses, approximately 2
grams in weight and 8 inches in length.

e Wash each tress twice with a 10% Sodium Lauryl Sulfate (SLS) solution to remove any
residual treatments or coatings.

e Rinse the tresses thoroughly under running deionized water.
o Gently comb the wet tresses to detangle and align the hair fibers.
e Hang the tresses to dry overnight in a controlled environment (25°C, 50% Relative Humidity).

e Once dry, take baseline measurements for gloss and digital image analysis.

Product Application

» Divide the prepared hair tresses into two groups: Control and Test.
e Apply 0.5 grams of the Control formulation evenly to each tress in the control group.

o Apply 0.5 grams of the Test formulation (containing Polyquaternium-69) evenly to each tress
in the test group.

» Gently comb each tress to ensure uniform distribution of the product.

o Allow the tresses to air dry completely in a controlled environment.

Instrumental Analysis: Glossymeter Measurement

o Calibrate the glossymeter according to the manufacturer's instructions using the provided
calibration standard.

e Mount a dry, treated hair tress on a flat, black surface.
o Gently comb the tress to ensure the hair fibers are aligned and flat.

» Place the glossymeter head firmly on the surface of the hair tress.
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Take three measurements at different points along the middle section of the tress.
Record the gloss units (GU) for each measurement.
Repeat the process for all control and test tresses.

Calculate the average gloss reading for each tress and for each group (Control and Test).

Instrumental Analysis: Digital Image Analysis

Utilize a specialized hair imaging system (e.g., SAMBA Hair) that uses polarized light to
differentiate between specular and diffuse reflection.

Mount a treated hair tress on the cylindrical sample holder of the instrument.
Capture high-resolution images of the tress under controlled lighting conditions.

The software will analyze the images to quantify shine parameters such as luster index,
intensity of specular reflection, and width of the shine band.

Repeat the analysis for all control and test tresses.

Record the quantitative shine parameters for each tress.

Sensory Evaluation

Recruit a panel of at least 10 trained sensory evaluators.

Conduct the evaluation in a dedicated sensory analysis room with controlled, diffuse lighting
to minimize glare.

Present the treated hair tresses (both control and test) to the panelists in a randomized and
blinded manner.

Ask each panelist to visually assess the shine of each tress and rate it on a 10-point scale
(where 1 = very dull and 10 = very shiny).

Panelists should also provide qualitative feedback on the appearance of the shine (e.qg.,
natural, greasy, etc.).
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e Collect and analyze the sensory data.

Data Presentation

The quantitative data from the instrumental and sensory analyses should be summarized in a
clear and structured table for easy comparison.

Table 2: Summary of Shine Enhancement Data

Test Group
Control Group )
Parameter (Polyquaternium-69) % Change
(Mean = SD)
(Mean £ SD)

Glossymeter Reading
(GU)

Digital Image Analysis

- Luster Index

- Specular Reflection

Intensity

Sensory Evaluation
Score (1-10)

Visualization of Experimental Workflow
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Caption: Experimental workflow for testing shine enhancement.

Signaling Pathway/Logical Relationship Diagram
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Caption: Mechanism of shine enhancement by Polyquaternium-69.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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